Cas no 501679-18-1 (Benzamide, N-[[(3,4-dichlorophenyl)amino]thioxomethyl]-3-nitro-)

• Product Name: Benzamide, N-[[(3,4-dichlorophenyl)amino]thioxomethyl]-3-nitro-
• CAS No: 501679-18-1
• MF: C₁₄H₉Cl₂N₃O₃S
• MW: 370.210559606552
• CID: 365619
• PubChem ID: 3003889
• Update Time: 2025-04-19

Benzamide, N-[[(3,4-dichlorophenyl)amino]thioxomethyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[(3,4-dichlorophenyl)amino]thioxomethyl]-3-nitro-
• N-[(3,4-dichlorophenyl)carbamothioyl]-3-nitrobenzamide
• N-(3,4-dichlorophenyl)-N'-(3-nitrobenzoyl)thiourea
• NSC-213692
• N-[(3,4-dichlorophenyl)carbamothioyl]-3-nitro-benzamide
• DTXSID00388259
• N-(3,4-Dichlorophenyl)-N'-(3-(hydroxy(oxido)amino)benzoyl)thiourea
• NSC213692
• 501679-18-1
• AKOS003420191

• Inchi： 1S/C14H9Cl2N3O3S/c15-11-5-4-9(7-12(11)16)17-14(23)18-13(20)8-2-1-3-10(6-8)19(21)22/h1-7H,(H2,17,18,20,23)
• InChI Key： OLTYXLQOKSMKBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=S)Cl

Computed Properties

• Exact Mass: 368.97437
• Monoisotopic Mass: 368.9741677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 84.27